(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride” is a chemical compound with the molecular formula C11H18Cl2N2. Its molecular weight is 249.18 . This compound is intended for research use only and is not intended for human or veterinary use.
Molecular Structure Analysis
The InChI code for “(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride” is 1S/C11H16N2.2ClH/c1-13-7-6-9 (8-12)10-4-2-3-5-11 (10)13;;/h2-5,9H,6-8,12H2,1H3;2*1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.
Physical And Chemical Properties Analysis
“(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride” is a powder at room temperature . The compound has a molecular weight of 249.18 .
Scientific Research Applications
- 1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride (1MeTIQ) exhibits neuroprotective effects. It can antagonize the behavioral syndrome produced by well-known neurotoxins like MPTP and rotenone. These properties make it a promising candidate for protecting against neurodegenerative illnesses in the central nervous system .
- Its ability to scavenge free radicals and inhibit monoamine oxidase (MAO) contributes to its neuroprotective function .
- 1MeTIQ affects dopamine metabolism. It has been studied for its impact on dopamine levels and neurotransmission in the brain .
- Unlike typical neuroleptics, 1MeTIQ does not induce catalepsy in animals, making it an intriguing compound for further investigation .
- Research suggests that 1MeTIQ may have antiaddictive effects. In cocaine self-administered rats, it attenuated craving, potentially making it useful in substance abuse treatment .
- 1MeTIQ inhibits MAO, an enzyme involved in the breakdown of neurotransmitters. This inhibition may contribute to its neuroprotective effects .
- The compound may antagonize the glutamatergic system, which plays a crucial role in various neurological processes. This property could be relevant for neuroprotection .
- 1MeTIQ belongs to the family of tetrahydroisoquinolines. These compounds occur naturally in plants, animals, and human brains. They are formed through enzymatic or non-enzymatic processes and have diverse physiological roles .
Neuroprotection and Antioxidant Properties
Dopamine Metabolism Modulation
Antiaddictive Properties
MAO Inhibition
Glutamatergic System Antagonism
Endogenous Tetrahydroisoquinolines
Mechanism of Action
The mechanism of action for “(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride” is not provided in the search results. It’s important to note that the compound is intended for research use only.
Safety and Hazards
properties
IUPAC Name |
(1-methyl-3,4-dihydro-2H-quinolin-2-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2.2ClH/c1-13-10(8-12)7-6-9-4-2-3-5-11(9)13;;/h2-5,10H,6-8,12H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZRMBPXBDHSIBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(CCC2=CC=CC=C21)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1,2,3,4-tetrahydroquinolin-2-yl)methanamine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.